Cas no 2137834-14-9 (2-Thiophenecarboxaldehyde, 5-[1-(hexahydro-1H-azepin-4-yl)-1H-1,2,3-triazol-5-yl]-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-[1-(hexahydro-1H-azepin-4-yl)-1H-1,2,3-triazol-5-yl]-
• CAS No: 2137834-14-9
• MF: C₁₃H₁₆N₄OS
• MW: 276.357340812683
• CID: 5298766
• Update Time: 2025-06-15

2-Thiophenecarboxaldehyde, 5-[1-(hexahydro-1H-azepin-4-yl)-1H-1,2,3-triazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-[1-(hexahydro-1H-azepin-4-yl)-1H-1,2,3-triazol-5-yl]-

• Inchi： 1S/C13H16N4OS/c18-9-11-3-4-13(19-11)12-8-15-16-17(12)10-2-1-6-14-7-5-10/h3-4,8-10,14H,1-2,5-7H2
• InChI Key： IBJAZUABYAXCFZ-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(C2N(C3CCCNCC3)N=NC=2)=CC=1

Additional information on 2-Thiophenecarboxaldehyde, 5-[1-(hexahydro-1H-azepin-4-yl)-1H-1,2,3-triazol-5-yl]-

Introduction to 2-Thiophenecarboxaldehyde, 5-[1-(hexahydro-1H-azepin-4-yl)-1H-1,2,3-triazol-5-yl] and Its Significance in Modern Chemical Biology

2-Thiophenecarboxaldehyde, 5-[1-(hexahydro-1H-azepin-4-yl)-1H-1,2,3-triazol-5-yl] (CAS No. 2137834-14-9) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines a thiophene core with a hexahydroazepine and triazole moiety, making it a versatile scaffold for the development of novel bioactive molecules. The unique combination of these structural elements not only imparts distinct chemical properties but also opens up numerous possibilities for therapeutic applications.

The thiophene ring is a prominent feature in many bioactive compounds due to its ability to interact with biological targets in a manner that is both specific and potent. Thiophenes are known for their role in various pharmacological applications, including antiviral, antibacterial, and anticancer agents. The presence of the aldehyde group in this compound further enhances its reactivity, allowing for facile functionalization and the synthesis of more complex derivatives. This reactivity is particularly valuable in medicinal chemistry, where the ability to modify molecular structures is crucial for optimizing drug efficacy and selectivity.

One of the most compelling aspects of 2-Thiophenecarboxaldehyde, 5-[1-(hexahydro-1H-azepin-4-yl)-1H-1,2,3-triazol-5-yl] is its potential as a building block for the development of new therapeutic agents. The hexahydroazepine moiety is known to contribute to the binding affinity and selectivity of molecules targeting certain biological pathways. This structural feature has been widely explored in the design of drugs that interact with G-protein coupled receptors (GPCRs), which are involved in a myriad of physiological processes. By incorporating this moiety into a molecule like 2-Thiophenecarboxaldehyde, 5-[1-(hexahydro-1H-azepin-4-yl)-1H-1,2,3-triazol-5-yl], researchers can potentially create compounds with enhanced binding properties to these receptors.

The triazole group is another key structural element that adds significant value to this compound. Triazoles have been extensively studied for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The incorporation of a triazole into the molecular framework can lead to the development of compounds with novel mechanisms of action. This is particularly relevant in the context of drug discovery, where identifying new targets and mechanisms is essential for overcoming resistance and improving treatment outcomes.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 2-Thiophenecarboxaldehyde, 5-[1-(hexahydro-1H-azepin-4-yl)-1H-1,2,3-triazol-5-yl] as a lead compound. These techniques allow researchers to predict the binding modes and interactions of this molecule with various biological targets with high accuracy. Such predictions are invaluable in guiding synthetic efforts and optimizing drug-like properties. By leveraging these computational tools, scientists can rapidly screen large libraries of compounds and identify those with the most promising pharmacological profiles.

The synthesis of 2-Thiophenecarboxaldehyde, 5-[1-(hexahydro-1H-azepin-4-yl)-1H-1,2,3-triazol-5-yl] represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yields and purity. This compound serves as an excellent example of how complex molecular architectures can be constructed through well-designed synthetic strategies. The ability to synthesize such intricate molecules is crucial for advancing drug discovery efforts and developing new therapeutic agents.

In conclusion,2-Thiophenecarboxaldehyde, 5-[[hexahydro]-[1H]-[azepin]-[4]-yl]-[1H]-[1,][2,][3]-[triazol]-[5]-yl] (CAS No. 2137834–14–9) is a remarkable compound with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features make it an ideal candidate for further exploration as a lead molecule in drug discovery efforts aimed at developing novel therapeutic agents.